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Compound of Interest

Compound Name: Dipotassium titanium hexafluoride

Cat. No.: B094685 Get Quote

Essential Safety and Handling Guide for
Dipotassium Titanium Hexafluoride
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Dipotassium titanium hexafluoride. It is intended for researchers,

scientists, and drug development professionals to ensure safe laboratory practices.

Chemical Identity:

Name: Dipotassium titanium hexafluoride

Synonyms: Potassium hexafluorotitanate, Titanium potassium fluoride

CAS Number: 16919-27-0

Molecular Formula: K₂TiF₆

Hazard Summary
Dipotassium titanium hexafluoride is a hazardous substance that poses significant health

risks upon exposure. It is harmful if swallowed and can cause serious eye damage, skin

irritation, and may lead to an allergic skin reaction[1].
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H302: Harmful if swallowed[1].

H317: May cause an allergic skin reaction[1].

H318: Causes serious eye damage[1].

Personal Protective Equipment (PPE)
Strict adherence to the following PPE guidelines is mandatory to prevent exposure.

Protection Type Required Equipment Specifications & Rationale

Eye Protection Face shield and safety glasses

Must be tested and approved

under government standards

such as NIOSH (US) or EN

166 (EU). A face shield

provides additional protection

from splashes and dust[1].

Skin Protection

Chemical-resistant gloves

(inspect before use) and lab

coat or coveralls

Use proper glove removal

technique to avoid skin

contact. Dispose of

contaminated gloves after

use[1].

Respiratory Protection NIOSH-approved respirator

Required when dust is formed.

Ensure adequate ventilation

and use appropriate exhaust

ventilation where dust is

generated[1].

Operational Procedures
Follow these step-by-step procedures for safe handling and storage.

Handling:

Preparation: Ensure an eyewash station and safety shower are readily accessible. Work in a

well-ventilated area, preferably in a chemical fume hood.
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Donning PPE: Put on all required PPE as specified in the table above before handling the

chemical.

Dispensing: Avoid creating dust when handling the solid material. Use a scoop or spatula for

transferring.

Solution Preparation: If preparing a solution, slowly add the solid to the solvent to avoid

splashing.

Post-Handling: Wash hands thoroughly with soap and water after handling, even if gloves

were worn[1].

Storage:

Store in a cool, dry, and well-ventilated area.

Keep containers tightly closed.

Store away from incompatible materials such as oxidizing agents[1][2].

Emergency and Disposal Plans
Immediate and proper response to emergencies and compliant disposal are critical.

First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek immediate medical attention[3].

Skin Contact: Wash off immediately with soap and plenty of water. If skin irritation or a rash

occurs, consult a physician[1].

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison

control center immediately[3].

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician[1].
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Spill and Leak Procedures:

Evacuate: Evacuate personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Containment: Wear full PPE, including respiratory protection. Sweep up the spilled material

without creating dust.

Collection: Collect the material in a suitable, closed container for disposal[1].

Decontamination: Clean the spill area thoroughly.

Disposal:

Dispose of unused product and contaminated materials through a licensed disposal

company[1].

Do not allow the product to enter drains[1].

Follow all local, regional, and national hazardous waste regulations.

Workflow for Safe Handling
The following diagram outlines the critical steps for safely managing Dipotassium titanium
hexafluoride in the laboratory.
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Caption: Workflow for handling Dipotassium titanium hexafluoride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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